Cas no 126350-18-3 (6,8-Dichloro-2H-chromene-3-carbaldehyde)

• Product Name: 6,8-Dichloro-2H-chromene-3-carbaldehyde
• CAS No: 126350-18-3
• MF: C₁₀H₆Cl₂O₂
• MW: 229.05944108963
• MDL: MFCD04114585
• CID: 103456
• PubChem ID: 16228346
• Update Time: 2025-04-18

6,8-Dichloro-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxaldehyde,6,8-dichloro-
• 6,8-DICHLORO-2H-CHROMENE-3-CARBALDEHYDE
• 2H-1-Benzopyran-3-carboxaldehyde,6,8-dichloro
• AKOS005218390
• CS-0216328
• DTXSID90585513
• C10H6Cl2O2
• FT-0760571
• 2H-1-Benzopyran-3-carboxaldehyde, 6,8-dichloro-
• A805548
• EN300-39740
• AB18611
• 6,8-Dichloro-2h-Benzopyran-3-carbaldehyde
• 6,8-Dichloro-2H-1-benzopyran-3-carbaldehyde
• AS-47176
• 6,8-bis(chloranyl)-2H-chromene-3-carbaldehyde
• 126350-18-3
• Z228588810
• 6,8-dichloro-2H-1-benzopyran-3-carboxaldehyde
• J-518179
• MFCD04114585
• F12466
• DB-062475
• 6,8-Dichloro-2H-chromene-3-carbaldehyde

• MDL： MFCD04114585
• Inchi： 1S/C10H6Cl2O2/c11-8-2-7-1-6(4-13)5-14-10(7)9(12)3-8/h1-4H,5H2
• InChI Key： HKPROOTVXQRMFV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C=C(C=O)COC=21)Cl

Computed Properties

• Exact Mass: 227.97400
• Monoisotopic Mass: 227.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.96810

6,8-Dichloro-2H-chromene-3-carbaldehyde Security Information

• Hazard Category Code： 36/37/38-51/53
• Hazardous Material Identification：